Cas no 922171-14-0 (2-Azaspiro[5.5]undec-8-en-1-one, 2-methyl-)

• Product name: 2-Azaspiro[5.5]undec-8-en-1-one, 2-methyl-
• CAS No: 922171-14-0
• MF: C₁₁H₁₇NO
• MW: 179.25878
• CID: 741774
• PubChem ID: 71421676

2-Azaspiro[5.5]undec-8-en-1-one, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[5.5]undec-8-en-1-one, 2-methyl-
• 2-methyl-2-azaspiro[5.5]undec-9-en-1-one
• 922171-14-0
• DTXSID00840726
• 2-Methyl-2-azaspiro[5.5]undec-8-en-1-one

• Inchi： InChI=1S/C11H17NO/c1-12-9-5-8-11(10(12)13)6-3-2-4-7-11/h2-3H,4-9H2,1H3
• InChI Key： VRJCCNBHAJNTHD-UHFFFAOYSA-N
• SMILES： CN1CCCC2(C1=O)CCC=CC2

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 1.5